Cas no 14789-54-9 (3,7-Dimethyl-3,7-diazabicyclo[3.3.1]nonan-9-one)

3,7-Dimethyl-3,7-diazabicyclo[3.3.1]nonan-9-one structure
14789-54-9 structure
Product Name:3,7-Dimethyl-3,7-diazabicyclo[3.3.1]nonan-9-one
CAS No:14789-54-9
MF:C9H16N2O
MW:168.236142158508
CID:2778384
PubChem ID:546959
Update Time:2025-04-21

3,7-Dimethyl-3,7-diazabicyclo[3.3.1]nonan-9-one Chemical and Physical Properties

Names and Identifiers

    • 3,7-Diazabicyclo[3.3.1]nonan-9-one, 3,7-dimethyl-
    • 3,7-Dimethyl-3,7-diazabicyclo[3.3.1]nonan-9-one #
    • DTXSID40338152
    • SCHEMBL9115684
    • CWRKZBVVWVRVMS-UHFFFAOYSA-N
    • 14789-54-9
    • 3,7-Dimethyl-3,7-diazabicyclo[3.3.1]nonan-9-one
    • AKOS006330787
    • Inchi: 1S/C9H16N2O/c1-10-3-7-5-11(2)6-8(4-10)9(7)12/h7-8H,3-6H2,1-2H3
    • InChI Key: CWRKZBVVWVRVMS-UHFFFAOYSA-N
    • SMILES: O=C1C2CN(C)CC1CN(C)C2

Computed Properties

  • Exact Mass: 168.126263138Da
  • Monoisotopic Mass: 168.126263138Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 23.6Ų

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